Cas no 1461706-81-9 (3-amino-1,1-difluoro-4-phenylbutan-2-ol)

• Product Name: 3-amino-1,1-difluoro-4-phenylbutan-2-ol
• CAS No: 1461706-81-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 4600957
• Update Time: 2025-09-27

3-amino-1,1-difluoro-4-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, β-amino-α-(difluoromethyl)-
• 3-amino-1,1-difluoro-4-phenylbutan-2-ol

• Inchi： 1S/C10H13F2NO/c11-10(12)9(14)8(13)6-7-4-2-1-3-5-7/h1-5,8-10,14H,6,13H2
• InChI Key： PTEMBSJXQINEPT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(N)C(O)C(F)F

Additional information on 3-amino-1,1-difluoro-4-phenylbutan-2-ol

Chemical Profile of 3-amino-1,1-difluoro-4-phenylbutan-2-ol (CAS No. 1461706-81-9)

3-amino-1,1-difluoro-4-phenylbutan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1461706-81-9, is a fluorinated amino alcohol derivative with a phenyl-substituted butyl backbone. This compound has garnered attention in the pharmaceutical and chemical research sectors due to its unique structural features and potential biological activities. The presence of both amino and hydroxyl functional groups, coupled with the electron-withdrawing effect of the fluorine atoms, makes it a versatile intermediate for synthesizing more complex molecules.

The molecular structure of 3-amino-1,1-difluoro-4-phenylbutan-2-ol consists of a primary amine at the C3 position, a difluoromethyl group at C1, and a phenyl ring at C4. The hydroxyl group at C2 introduces additional reactivity, allowing for various chemical modifications such as esterification, etherification, or further functionalization. Such structural attributes make it a valuable building block in medicinal chemistry and organic synthesis.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug candidates has been shown to modulate lipophilicity, reduce susceptibility to enzymatic degradation, and improve overall drug efficacy. 3-amino-1,1-difluoro-4-phenylbutan-2-ol exemplifies this trend, as its fluorinated side chain could potentially enhance the bioavailability and target specificity of derived molecules.

One of the most compelling aspects of 3-amino-1,1-difluoro-4-phenylbutan-2-ol is its potential application in the development of novel therapeutic agents. Researchers have explored its utility as a precursor for kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other bioactive scaffolds. For instance, the combination of an amine and hydroxyl group provides opportunities for hydrogen bonding interactions with biological targets, while the phenyl ring can serve as a pharmacophoric element for receptor binding. Furthermore, the difluoromethyl group has been demonstrated to improve metabolic resistance in drug candidates.

The synthesis of 3-amino-1,1-difluoro-4-phenylbutan-2-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reduction of nitriles or the condensation of appropriately substituted ketones with ammonia derivatives. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to introduce the phenyl moiety efficiently. Given its structural complexity, industrial-scale production necessitates robust purification methods to isolate the desired product from potential byproducts.

From a research perspective, 3-amino-1,1-difluoro-4-phenylbutan-2-ol has been utilized in high-throughput screening (HTS) campaigns to identify novel bioactive compounds. Its scaffold has shown promise in preliminary assays targeting inflammatory pathways and neurodegenerative disorders. The fluorinated amino alcohol core can be further modified to explore different biological mechanisms without significantly altering the parent structure’s key features. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) approaches.

The physicochemical properties of 3-amino-1,1-difluoro-4-phenylbutan-2-ol, including solubility, melting point, and spectroscopic characteristics (e.g., NMR, IR), are critical for both synthetic planning and pharmaceutical applications. Computational modeling techniques have been employed to predict these properties before experimental validation. Such simulations aid in optimizing reaction conditions and assessing potential impurities that could arise during synthesis. Additionally, kinetic studies have been conducted to understand how fluorine substitution affects reaction rates and selectivity.

In conclusion,3-amino--difluoro--phenylbutan--2--ol (CAS No 1461706--81--9) represents a significant compound in contemporary chemical research with diverse applications spanning medicinal chemistry organic synthesis pharmaceutical development The unique combination of functional groups within its molecular framework offers numerous opportunities for innovation particularly in designing next-generation therapeutics With ongoing advancements in synthetic methodologies computational biology this compound is poised play an increasingly important role future drug discovery efforts